Isometheptane Mucate
Isometheptane Mucate
Brand Name:
Vulcanchem
CAS No.:
7492-31-1
VCID:
VC0127814
InChI:
InChI=1S/2C9H19N.C6H10O8/c2*1-8(2)6-5-7-9(3)10-4;7-1(3(9)5(11)12)2(8)4(10)6(13)14/h2*6,9-10H,5,7H2,1-4H3;1-4,7-10H,(H,11,12)(H,13,14)/t;;1-,2+,3+,4-
SMILES:
CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Molecular Formula:
(C₉H₁₉N)₂•C₆H₁₀O₆
Molecular Weight:
492.6 g/mol
Isometheptane Mucate
CAS No.: 7492-31-1
Reference Standards
VCID: VC0127814
Molecular Formula: (C₉H₁₉N)₂•C₆H₁₀O₆
Molecular Weight: 492.6 g/mol
| CAS No. | 7492-31-1 |
|---|---|
| Product Name | Isometheptane Mucate |
| Molecular Formula | (C₉H₁₉N)₂•C₆H₁₀O₆ |
| Molecular Weight | 492.6 g/mol |
| IUPAC Name | N,6-dimethylhept-5-en-2-amine;(2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid |
| Standard InChI | InChI=1S/2C9H19N.C6H10O8/c2*1-8(2)6-5-7-9(3)10-4;7-1(3(9)5(11)12)2(8)4(10)6(13)14/h2*6,9-10H,5,7H2,1-4H3;1-4,7-10H,(H,11,12)(H,13,14)/t;;1-,2+,3+,4- |
| Standard InChIKey | WSXKZIDINJKWPM-IBGZLQDMSA-N |
| Isomeric SMILES | CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.[C@@H]([C@@H]([C@H](C(=O)O)O)O)([C@@H](C(=O)O)O)O |
| SMILES | CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O |
| Canonical SMILES | CC(CCC=C(C)C)NC.CC(CCC=C(C)C)NC.C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O |
| Related CAS | 503-01-5 (Parent) |
| Synonyms | Galactaric Acid compd. with N,1,5-Trimethyl-4-hexenylamine; Mucic Acid Salt with N,1,5-Trimethyl-4-hexenylamine (1:2); N,1,5-Trimethyl-4-hexenylamine Galactarate (2:1); N,6-Dimethyl-5-hepten-2-amine Galactarate; |
| PubChem Compound | 15605556 |
| Last Modified | Dec 23 2021 |
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